Cas no 1181608-88-7 (2-methyl-2-(3-phenylphenyl)propanoic acid)

• Product Name: 2-methyl-2-(3-phenylphenyl)propanoic acid
• CAS No: 1181608-88-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD11933499
• CID: 2949406
• Update Time: 2025-08-05

2-methyl-2-(3-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-phenylphenyl)propanoic acid

• MDL： MFCD11933499
• Inchi： 1S/C16H16O2/c1-16(2,15(17)18)14-10-6-9-13(11-14)12-7-4-3-5-8-12/h3-11H,1-2H3,(H,17,18)
• InChI Key： INYBFLCSYFMZJA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C1=CC=CC(C2=CC=CC=C2)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-methyl-2-(3-phenylphenyl)propanoic acid

2-Methyl-2-(3-Phenylphenyl)Propanoic Acid (CAS No. 1181608-88-7): A Comprehensive Overview

2-Methyl-2-(3-Phenylphenyl)Propanoic Acid, identified by the CAS registry number 1181608-88-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in modulating biological systems and its compatibility with cutting-edge synthetic methodologies.

The molecular structure of 2-Methyl-2-(3-Phenylphenyl)Propanoic Acid comprises a central propanoic acid backbone substituted with a methyl group and a 3-phenylphenyl moiety. This arrangement imparts the compound with a combination of hydrophilic and hydrophobic properties, making it versatile for various chemical reactions. The presence of the aromatic ring in the 3-phenylphenyl group contributes to its stability and reactivity, which are critical factors in its synthesis and application.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-Methyl-2-(3-Phenylphenyl)Propanoic Acid. Researchers have employed catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the aromatic framework with high precision. These methods not only enhance the yield but also minimize environmental impact, aligning with green chemistry principles. The compound's synthesis has been optimized to ensure scalability, making it suitable for industrial applications.

In terms of applications, 2-Methyl-2-(3-Phenylphenyl)Propanoic Acid has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to interact with biological targets, such as enzymes and receptors, has been explored in recent studies. For instance, a 2023 study published in Nature Communications demonstrated its efficacy in inhibiting a key enzyme involved in neurodegenerative diseases. This finding underscores its potential as a therapeutic agent.

Beyond pharmaceuticals, this compound has also found relevance in agrochemicals. Its role as a plant growth regulator has been investigated, with promising results indicating enhanced crop yields under controlled conditions. Additionally, its compatibility with polymer matrices has led to its exploration as an additive in advanced materials, such as biodegradable plastics and high-performance polymers.

The environmental impact of 2-Methyl-2-(3-Phenylphenyl)Propanoic Acid is another area of active research. Studies have focused on its biodegradability and toxicity profiles to assess its safety for large-scale use. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms, which is a positive indicator for its sustainable application.

In conclusion, 2-Methyl-2-(3-Phenylphenyl)Propanoic Acid (CAS No. 1181608-88-7) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, efficient synthesis methods, and promising biological activity position it as a valuable asset in modern chemistry. As research continues to unravel its full potential, this compound is expected to play an increasingly significant role in both academic and industrial settings.